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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Amino-1-butanol (CAS No. 13325-10-5). Adherence to these procedures is essential for
ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns
and eye damage.[1][2][3][4] It is imperative to use appropriate personal protective equipment
(PPE) to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Amino-1-butanol
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Protection Type

Recommended Equipment

Justification

Eye/Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause serious eye
damage.[1][2][5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), and a lab

coat or protective suit.

Prevents skin contact which

can lead to severe burns.[1][2]

[3]

Respiratory Protection

Use a NIOSH-approved
respirator with an appropriate
cartridge (e.qg., for organic
vapors) if ventilation is
inadequate or for spill

response.[5]

Protects against inhalation of

vapors or mists.

Footwear

Closed-toe shoes.

Protects feet from spills.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial to prevent accidents and ensure the

integrity of the chemical.

Handling:

Storage:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2][3]

Wash hands thoroughly after handling.[1][2]

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Keep away from incompatible materials such as strong oxidizing agents and acids.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/178330
https://aksci.com/sds/J94062_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://www.sigmaaldrich.com/US/en/sds/aldrich/178330
https://aksci.com/sds/J94062_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://aksci.com/sds/J94062_SDS.pdf
https://aksci.com/sds/J94062_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/178330
https://aksci.com/sds/J94062_SDS.pdf
https://aksci.com/sds/J94062_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e The storage area should be locked.[1][2][3]

» Store away from sources of ignition.[2]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1][3]

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][3]

o Spill: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a suitable container for disposal.[2]

Disposal Plan

Dispose of 4-Amino-1-butanol and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[1][2] Do not allow the chemical to
enter drains or waterways. Waste should be handled by a licensed professional waste disposal
service.

Workflow for Safe Handling of 4-Amino-1-butanol
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Workflow for Safe Handling of 4-Amino-1-butanol
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Caption: Logical workflow for the safe handling of 4-Amino-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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